Cas no 491-54-3 (Kaempferide)

• Product Name: Kaempferide
• CAS No: 491-54-3
• MF: C₁₆H₁₂O₆
• MW: 300.262885093689
• MDL: MFCD00016771
• CID: 94936
• PubChem ID: 329761743
• Update Time: 2025-07-19

Kaempferide Chemical and Physical Properties

Names and Identifiers

• ARTEMISININ
• 3,5,7-trihydroxy-2-(4-methoxyphenyl)-4h-1-benzopyran-4-on
• 4’-methoxy-3,5,7-trihydroxy-flavanon
• 4’-methylkaempferol
• 4’-o-methylkaempferol
• kaempferid
• SWEET WORMWOOD
• QINGHAOSA
• ALPHA BETA ARTEMISININ
• Kaempferide
• 4H-1-Benzopyran-4-one,3,5,7-trihydroxy-2-(4-methoxyphenyl)-
• KAEMPFERIDE(SH)
• KaeMpferide, froM KaeMpferia galanga
• Kaempferol 4'-O-methyl ether
• 3,5,7-trihydroxy-2-(4-methoxyphenyl)chromen-4-one
• 3,5,7-trihydroxy-4′-methoxyflavone
• 4'-Methoxy-3,5,7-trihydroxyflavone
• 4′-Methoxy-3,5,7-trihydroxyflavone
• 3,5,7-Trihydroxy-2-(4-methoxyphenyl)-4H-chromen-4-one
• 3
• [ "3", "5", "7-Trihydroxy-4'-methoxyflavone
• 4'-Methylkaempferol
• 4'-O-Methylkaempferol
• Kaempferol 4'-methyl ether
• Campheride
• Kempferide
• Kaemperide
• 4H-1-Benzopyran-4-one, 3,5,7-trihydroxy-2-(4-methoxyphenyl)-
• KAMPFERIDE
• 5,7-Dihydroxy-4'-methoxyflavonol
• 3,5,7-Trihydroxy-2-(4-methoxyphenyl)-4-benzopyrone
• Fla
• 1ST40132
• 3,5,7-Trihydroxy-2-(4-methoxyphenyl)-4H-chromen-4-one #
• Kaemferide
• Flavone, 3,5,7-trihydroxy-4'-methoxy-
• Kampheride
• Q3116775
• 3,5,7-Trihydroxy-2-(4-methoxyphenyl)-4H-1-benzopyran-4-one, 9CI
• 3 5 7-trihydroxy-4'-methoxyflavone
• 4'-Methoxy-3',5,7-trihydroxyflavone
• SCHEMBL426774
• FT-0625213
• NS00031862
• WLN: T66 BO EVJ CR DO1& DQ GQ IQ
• 5-18-05-00253 (Beilstein Handbook Reference)
• 4H-1-Benzopyran-4-one,5,7-trihydroxy-2-(4-methoxyphenyl)-
• AKOS015903441
• AMY5862
• LMPK12110563
• BRN 0305378
• Kaempferide (AS)
• 3,5,7-Trihydroxy-4'-methoxyflavone
• Kaempferol 4''-methyl ether
• DTXSID9034155
• SQFSKOYWJBQGKQ-UHFFFAOYSA-N
• Kaempferide, analytical standard
• HMS3746E09
• HY-15449
• 491-54-3
• UNII-508XL61MPD
• 4'-Methoxykaempferol
• CCG-267464
• Flavone,5,7-trihydroxy-4'-methoxy-
• NSC 407294
• CHEMBL40919
• BCP20573
• FLAVANONE, 4'-METHOXY-3,5,7-TRIHYDROXY-
• CS-0957
• NCGC00379085-03
• 3,5,7-Trihydroxy-2-(4-methoxyphenyl)-4H-1-benzopyran-4-one
• 3,5,7-Trihydroxy-4'-methoxy-Flavone
• EINECS 207-738-4
• K0057
• BDBM50084978
• s3879
• BS-16895
• AC-30805
• 4'-Methoxy-3,5,7-trihydroxy-Flavanone
• 1.3,5,7-Trihydroxy-2-(4-methoxyphenyl)-4-benzopyrone
• NSC407294
• MFCD00016771
• CHEBI:6099
• A827662
• 508XL61MPD
• NSC-407294
• 5,7-Dihydroxy 4'-methoxyflavonol
• 3,5,7-Trihydroxy 4'-methoxyflavone
• ConMedNP.1494
• 4H-1-Benzopyran-4-one, 3,5,7-trihydroxy-2-(4-methoxyphenyl)-(9CI)
• DTXCID7014155
• DA-74704

• MDL： MFCD00016771
• Inchi： 1S/C16H12O6/c1-21-10-4-2-8(3-5-10)16-15(20)14(19)13-11(18)6-9(17)7-12(13)22-16/h2-7,17-18,20H,1H3
• InChI Key： SQFSKOYWJBQGKQ-UHFFFAOYSA-N
• SMILES： O1C(=C(C(C2C(=CC(=CC1=2)O)O)=O)O)C1C=CC(=CC=1)OC
• BRN： 0305378

Computed Properties

• Exact Mass: 300.06300
• Monoisotopic Mass: 300.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 624.5
• Surface Charge: 0
• Tautomer Count: 24
• XLogP3: 2.2
• Topological Polar Surface Area: 96.2

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.538
• Melting Point: 227.0 to 231.0 deg-C
• Boiling Point: 543.8℃ at 760 mmHg
• Flash Point: 207.1 ℃
• Refractive Index: 1.709
• PSA: 100.13000
• LogP: 2.58540
• λmax: 367(MeOH)(lit.)

Kaempferide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S26-S36
• RTECS：LK6915000
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonols
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones Flavonols
• Flavonoids
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone